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Compound of Interest

Compound Name: U-46619 Glycine methyl ester

Cat. No.: B10767064

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of U-
46619 Glycine methyl ester. Adherence to these procedural guidelines is critical for ensuring
laboratory safety, environmental protection, and regulatory compliance. U-46619 Glycine
methyl ester is typically supplied as a solution in methyl acetate, a highly flammable solvent,
which dictates the primary disposal considerations.[1][2]

Chemical and Physical Properties

A clear understanding of the chemical's properties is fundamental to its safe handling and
disposal. The quantitative data for U-46619 Glycine methyl ester is summarized below.

Property Value Source
Product Formulation A solution in methyl acetate [1]
Molecular Formula C24H39NOs [3]
Molecular Weight 421.6 g/mol [3]
Storage Temperature -20°C

Hazard Identification and Safety Precautions
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U-46619 Glycine methyl ester, primarily due to its solvent, presents several hazards that must
be managed throughout its lifecycle, including disposal.

Hazard Summary:
o Flammability: Highly flammable liquid and vapor.[2]
» Health Hazards: Causes serious eye irritation and may cause drowsiness or dizziness.[2]

e Environmental Hazards: Classified as slightly hazardous for water; do not allow it to enter
sewers or ground water.[2]

Personal Protective Equipment (PPE): Before handling the chemical for use or disposal,
ensure the following PPE is worn:

Flame-resistant lab coat (or 100% cotton)[4]

Safety glasses or goggles|2]

Chemically resistant gloves[2]

Closed-toe shoes[4]

Step-by-Step Disposal Protocol

The disposal of U-46619 Glycine methyl ester is governed by its classification as a hazardous
chemical waste, specifically a flammable liquid waste.[4][5] Evaporation in a fume hood is not
an acceptable method of disposal.[5]

Step 1: Waste Collection and Segregation

o Container Selection: Designate a specific, compatible waste container for U-46619 Glycine
methyl ester and other similar flammable organic solvent wastes. The container must be in
good condition, leak-proof, and have a secure, tight-fitting cap.[6]

e Segregation: Do not mix this waste with other waste streams. Specifically, keep it segregated
from acids, bases, and oxidizers to prevent dangerous reactions.[7][8]
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Labeling: Immediately label the waste container with the words "HAZARDOUS WASTE". The
label must also clearly identify the contents, including "Flammable Liquid," "U-46619 Glycine
methyl ester in Methyl Acetate," and the approximate concentration or volume.[6][9] Keep
the container closed at all times except when adding waste.[9]

Step 2: Waste Storage

Location: Store the designated hazardous waste container in a well-ventilated, designated
satellite accumulation area (SAA) within the laboratory.[6]

Flammable Storage: Flammable liquid waste must be stored in an approved flammable
storage cabinet.[7][8]

Secondary Containment: Use secondary containment (such as a larger, chemically resistant
bin) to capture any potential leaks or spills.[7]

Volume Limits: Do not accumulate more than 55 gallons of hazardous waste in your
laboratory's SAA.[6]

Step 3: Disposal of Empty Containers

The original chemical container is not considered empty until it has been triple-rinsed.[5][9]

First Rinse: Rinse the container with a suitable solvent (such as acetone or ethanol) capable
of removing the chemical residue. This first rinsate must be collected and disposed of as
hazardous waste into your flammable waste container.[7]

Subsequent Rinses: Perform two additional rinses.

Final Disposal: After triple-rinsing and air-drying, deface or remove the original label. The
container can then be disposed of in the regular trash or designated glass disposal box.[5][7]

Step 4: Arranging for Professional Disposal

Contact EHS: Once your waste container is full or you are ready for a pickup, contact your
institution's Environmental Health and Safety (EHS) department.[9]
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e Schedule Pickup: Follow your institution's specific procedures to schedule a hazardous
waste pickup. This is typically done through an online request form or direct contact.

» Professional Management: The EHS department will arrange for collection by trained
professionals who will manage the transport and final disposal in compliance with all local,
state, and federal regulations.[10] The ultimate disposal method for flammable liquid waste is

typically high-temperature incineration at a licensed facility.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of U-46619
Glycine methyl ester.
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Caption: Workflow for the safe disposal of U-46619 Glycine methyl ester waste.
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Disclaimer: This document provides guidance based on available safety data sheets and
general laboratory safety protocols. Researchers must always consult their institution's specific
Environmental Health and Safety (EHS) guidelines and adhere to all local, state, and federal
regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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